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Compound of Interest

Compound Name:
N-(4-fluorophenyl)-2,6-

dimethoxybenzamide

Cat. No.: B11175725

Get Quote

Introduction & Compound Profile
N-(4-fluorophenyl)-2,6-dimethoxybenzamide is a substituted benzamide derivative

characterized by a sterically hindered amide bond due to the ortho-dimethoxy substitution.[1][2]

[3] This structural motif is pharmacologically significant, often serving as a scaffold in

agrochemicals (e.g., chitin synthesis inhibitors, herbicides like Isoxaben) and pharmaceuticals

(e.g., histone acetyltransferase inhibitors).

The presence of the fluorine atom at the para-position of the N-phenyl ring enhances metabolic

stability and lipophilicity, making this compound a critical target for rigorous analytical

characterization during drug discovery and residue analysis.[1][2][3]
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Property
Value
(Predicted/Experimental)

Relevance

Formula C₁₅H₁₄FNO₃ Stoichiometry

Molecular Weight 275.28 g/mol Mass Spectrometry

Exact Mass 275.0958 HRMS Confirmation

LogP ~2.8 - 3.2 Lipophilicity/Retention Time

pKa ~13-14 (Amide NH) Neutral at physiological pH

Solubility DMSO, Methanol, Acetonitrile Sample Preparation

Core Analytical Workflows
The following protocols are designed to be self-validating. They move from bulk purity

assessment (HPLC-UV) to high-sensitivity quantitation (LC-MS/MS) and structural confirmation

(NMR).[1][2][3]

Diagram 1: Analytical Decision Matrix

Sample Receipt Solubility Check
(DMSO/MeOH)

Purity Assay
(HPLC-UV)

 > 1 mg/mL

Structural ID
(NMR/IR) > 95% Pure

Trace Quantitation
(LC-MS/MS)

 PK/Residue Study CoA Generation

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate analytical technique based on sample

concentration and study goals.

Protocol A: High-Performance Liquid
Chromatography (HPLC-UV)
Objective: Purity assessment and potency assay.[1][2][3] Scope: Raw material release, stability

testing.
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System Configuration
Instrument: HPLC or UHPLC system with Diode Array Detector (DAD).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x

150 mm, 3.5 µm or 5 µm.

Rationale: The 2,6-dimethoxy group creates steric bulk; a standard C18 provides sufficient

hydrophobic interaction for separation from synthesis precursors (e.g., 4-fluoroaniline).[1]

[2][3]

Wavelength: 254 nm (primary), 210 nm (secondary for impurities).

Mobile Phase Preparation[1]
Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).[1][3]

Mobile Phase B: Acetonitrile (HPLC Grade).[4]

Note: Formic acid suppresses silanol activity, improving peak shape for the amide.

Gradient Method
Time (min) % Mobile Phase A % Mobile Phase B Flow Rate (mL/min)

0.0 90 10 1.0

2.0 90 10 1.0

15.0 10 90 1.0

18.0 10 90 1.0

18.1 90 10 1.0

23.0 90 10 1.0

System Suitability Tests (SST)
To ensure data integrity, the following criteria must be met before analyzing samples:

Retention Time: ~10.5 ± 0.5 min (varies by column dimension).
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Tailing Factor:

(Amides can tail; if

, increase buffer strength).

Precision: RSD

0.5% for 5 replicate injections of Standard.

Protocol B: LC-MS/MS Bioanalysis
Objective: High-sensitivity quantitation in biological matrices (plasma, tissue).[1][2][3] Scope:

Pharmacokinetics (PK), residue analysis.

Mass Spectrometry Parameters
Ionization: Electrospray Ionization (ESI), Positive Mode.[4]

Rationale: The amide nitrogen and methoxy oxygens are proton-acceptors.[3]

Precursor Ion: [M+H]⁺ = 276.1 m/z.

MRM Transition Optimization
The fragmentation pattern is driven by the cleavage of the amide bond.

Primary Transition (Quantifier): 276.1

165.0 (2,6-dimethoxybenzoyl cation).[3]

Secondary Transition (Qualifier): 276.1

112.0 (4-fluoroaniline fragment).[1][3]

Diagram 2: Fragmentation Logic
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Precursor Ion [M+H]+
m/z 276.1

Amide Bond Cleavage

Product A (Quantifier)
2,6-dimethoxybenzoyl cation

m/z 165.0

Loss of 4-fluoroaniline

Product B (Qualifier)
4-fluoroaniline cation

m/z 112.0

Loss of 2,6-dimethoxybenzoyl

Click to download full resolution via product page

Caption: Predicted ESI+ fragmentation pathway for MRM transition selection.

Sample Preparation (Protein Precipitation)
Aliquot: Transfer 50 µL of plasma/sample into a 1.5 mL tube.

Internal Standard: Add 10 µL of IS solution (e.g., N-(4-chlorophenyl)-2,6-

dimethoxybenzamide or deuterated analog).

Precipitation: Add 200 µL cold Acetonitrile. Vortex for 30 sec.

Centrifugation: 10,000 x g for 10 min at 4°C.

Injection: Transfer supernatant to vial; inject 2-5 µL.

Protocol C: Structural Confirmation (NMR)
Objective: Verification of chemical structure.[5][6]

H-NMR (400 MHz, DMSO- )
Amide Proton (NH): Singlet,
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10.0 - 10.5 ppm.[1][3] (Deshielded by carbonyl).

Aromatic Protons (Benzoyl):

Triplet (

~7.3 ppm, H-4 position).[1][3]

Doublet (

~6.7 ppm, H-3,5 positions).[3]

Aromatic Protons (Fluoro-phenyl):

Multiplets (

7.6 - 7.8 ppm) showing H-F coupling.[1][3]

Methoxy Groups: Singlet,

3.7 - 3.8 ppm (Integration 6H).[1][3]

F-NMR
Signal: Single peak at

-115 to -120 ppm (typical for 4-fluoroaniline derivatives).[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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